Cas no 2228729-25-5 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid)
3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid
- 2228729-25-5
- EN300-1969051
- 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid
-
- Inchi: 1S/C8H8F2N2O3/c1-12-3-4(2-5(13)8(14)15)6(11-12)7(9)10/h3,7H,2H2,1H3,(H,14,15)
- InChI Key: BIWZCLWCKAOSKO-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN(C)N=1)CC(C(=O)O)=O)F
Computed Properties
- Exact Mass: 218.05029845g/mol
- Monoisotopic Mass: 218.05029845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72.2Ų
3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1969051-0.05g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-0.1g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-0.25g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-0.5g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-1.0g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1969051-2.5g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-5.0g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1969051-10.0g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1969051-1g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1969051-5g |
3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-oxopropanoic acid |
2228729-25-5 | 5g |
$2443.0 | 2023-09-16 |
3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid
Introduction to 3-(3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic Acid (CAS No. 2228729-25-5)
3-(3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid (CAS No. 2228729-25-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities.
The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms, and it has been extensively studied for its ability to modulate various biological targets. The presence of the difluoromethyl group in the structure of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid adds a layer of complexity and enhances its pharmacological profile. Fluorine atoms are known for their ability to improve the metabolic stability and lipophilicity of molecules, making them valuable in drug design.
Recent studies have highlighted the potential of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid as a promising lead compound in the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential as an antidiabetic agent.
In addition to its enzymatic inhibition properties, 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid has also shown promise in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival.
The molecular structure of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid is characterized by a carboxylic acid group, which can participate in hydrogen bonding and other intermolecular interactions. This feature contributes to its solubility and bioavailability, making it an attractive candidate for further optimization through medicinal chemistry approaches. For example, researchers have explored various structural modifications to enhance the potency and selectivity of this compound, such as introducing additional functional groups or altering the position of existing substituents.
From a synthetic perspective, the preparation of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid involves several steps that require precise control over reaction conditions. One common synthetic route involves the condensation of a suitable pyrazole derivative with a β-keto ester or β-keto acid, followed by hydrolysis to form the final carboxylic acid product. Advances in synthetic methods have led to more efficient and scalable processes, facilitating the production of this compound for both research and potential commercial applications.
In conclusion, 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-2-oxopropanoic acid (CAS No. 2228729-25-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.
2228729-25-5 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-oxopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)